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Compound of Interest

Compound Name: 4-Chloro-8-methylquinoline
CAS No.: 18436-73-2
Cat. No.: B097423
Get Quote
. J

CAS No: 18436-73-2 Formula: C10HsCIN Molecular Weight: 177.63 g/mol [1][2][3]

Executive Safety Assessment

As a Senior Application Scientist, | prioritize mechanism-based safety. You are not just handling
a chemical; you are managing a halogenated nitrogen heterocycle. The chloro-group at the 4-
position activates the ring, making it susceptible to nucleophilic attack, while the 8-methyl group
adds lipophilicity, potentially increasing dermal absorption rates compared to the parent
quinoline.

The Core Hazard: This compound is classified primarily as an Irritant (Skin/Eye/Respiratory).
However, in drug development workflows, we treat all 4-chloroquinolines as potential
sensitizers and severe eye hazards due to their structural similarity to known corneal
corrosives.

GHS Hazard Classification (Verified)
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Hazard Code Description Operational Implication

Direct contact will cause
H315 Causes skin irritation dermatitis; lipophilicity aids

penetration.

Critical Risk: Dust/vapors can
H319 Causes serious eye irritation cause immediate lacrimation
and potential corneal clouding.

Inhalation of dust or sublimed
H335 May cause respiratory irritation  vapors triggers mucosal

inflammation.

Barrier Protection Strategy (PPE)

Do not rely on generic "lab safety" rules. Use this targeted protection matrix designed for

halogenated heterocycles.

A. Respiratory Protection (The First Line)

Engineering Control: All open handling (weighing, transfer) must occur inside a certified

Chemical Fume Hood.

o Solid State (Powder/Crystals): If hood work is impossible (e.g., instrument maintenance), use
a P100 (HEPA) particulate respirator. N95 is insufficient for fine organic dusts that may
sublime.

¢ Solution State: If dissolved in volatile solvents (DCM, THF), a Half-face respirator with
Organic Vapor (OV) cartridges is required outside the hood.

B. Ocular Protection (Non-Negotiable)

Standard: Chemical Splash Goggles (ANSI Z87.1+).

o Why? Safety glasses allow dust entry from the side. 4-Chloro-8-methylquinoline dust is a

potent lachrymator (tear-inducing).
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o Escalation: If heating the reaction or handling >10g, add a Face Shield over the goggles to
protect the neck and face from thermal splashes.

C. Dermal Protection (Glove Logic)

The 8-methyl group increases lipid solubility, meaning this compound can permeate standard
nitrile gloves faster than unsubstituted quinoline.

) . Estimated
Task Glove Material Thickness
Breakthrough
Standard Handling Nitrile (Double o ]
o 5 mil (min) > 120 mins
(Weighing) Gloved)
Solvent Handling ) ) ) )
PVA or Silver Shield™  Laminate > 480 mins
(DCM/Chloroform)
Spill Cleanup Butyl Rubber 25 mil > 480 mins

Technique: Change outer nitrile gloves immediately upon splash. Do not re-use.

Operational Workflow & Logic
Diagram 1: PPE Selection Decision Tree

This logic flow ensures you select the correct barriers based on the physical state of the
chemical.
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Start: Handling 4-Chloro-8-methylquinoline

Determine Physical State

Solid / Powder Solution / Oil

Is Fume Hood Available? Solvent Type?

Polar (MeOH/Water):
Double Nitrile Gloves

Halogenated (DCM):
Silver Shield / Laminate Gloves

PPE: Nitrile Gloves + Goggles
+ Lab Coat

PPE: Add P100 Respirator

Click to download full resolution via product page

Caption: Decision logic for selecting PPE based on physical state and solvent carrier.

Step-by-Step Handling Protocol

1. Pre-Work Validation

Verify fume hood airflow (>100 fpm).

Prepare a "solid waste" container inside the hood to avoid transferring contaminated

weighing boats across the lab.

Self-Validating Step: Check glove integrity by inflating them slightly before donning.

2. Weighing & Transfer

The Risk: Static electricity can cause the powder to "jump,” creating airborne dust.
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Control: Use an antistatic gun or wipe on the spatula and weighing boat.

Technique: Keep the sash as low as possible. Do not lean your head into the hood.

w

. Reaction Monitoring

When taking TLC samples, assume the capillary tube is coated with the compound. Dispose
of it immediately into a sharps container inside the hood.

Emergency Response & Disposal
Diagram 2: Spill Response Loop

Immediate actions to mitigate exposure during an accidental release.

I (avoid D

" Do erge PP . .
1. Evacuate & Ventilate Resp + Double Glove 0 e e Liquid

Click to download full resolution via product page

Caption: Workflow for safely managing solid or liquid spills of 4-Chloro-8-methylquinoline.

Decontamination & Disposal[4][5]

o Glassware: Rinse with Acetone or Ethanol first (to dissolve the organic quinoline), then wash
with soap and water. Do not put contaminated glassware directly into a base bath without
pre-rinsing, as this can generate secondary vapors.

» Waste Stream: Dispose of as Halogenated Organic Waste. Do not mix with oxidizers (e.g.,
Nitric acid waste) as quinolines can react exothermically.
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 ECHA (European Chemicals Agency). (2024).[4][5] C&L Inventory: Chlorinated Quinoline
Derivatives. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: 4-Chloro-8-methylquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097423/docs#personal-protective-equipment-ppe-
handling-guide-4-chloro-8-methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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